2-(2-Chlorophenyl)-1-(2-phenylmorpholino)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-(2-phenylmorpholin-4-yl)ethanone
• InChI: InChI=1S/C18H18ClNO2/c19-16-9-5-4-8-15(16)12-18(21)20-10-11-22-17(13-20)14-6-2-1-3-7-14/h1-9,17H,10-13H2
• InChI Key: KWWLMOQPYAUMGD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CC2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol

Description

2-(2-Chlorophenyl)-1-(2-phenylmorpholino)ethanone, also known as Ketamine, is a widely used anesthetic drug that is commonly used in both humans and animals. It is a dissociative anesthetic that is known for its rapid onset and short duration of action. Ketamine is also used for its analgesic and sedative properties. In recent years, Ketamine has gained popularity as a potential treatment for depression and other psychiatric disorders.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on heterocyclic compounds, starting with materials like 4-chlorophenol, has shown wide applications in the pharmaceutical industry, particularly for their antimicrobial properties. These compounds, through their synthesis and chemical characterization, have been tested against both gram-positive and gram-negative bacteria, demonstrating potential uses in medicinal and drug research (Wanjari, 2020).

Biotransformation for Drug Synthesis

A study on the biotransformation of chlorophenyl ethanone derivatives for the synthesis of chiral intermediates, such as those used in antifungal agents like Miconazole, underscores the importance of microbial biocatalysis in pharmaceutical synthesis. This research highlights how specific bacterial strains can be utilized for highly enantioselective synthesis, optimizing conditions for better yield and selectivity (Miao et al., 2019).

Environmental and Health Impact Studies

Investigations into the environmental transformations and potential health impacts of chlorophenyl compounds, especially those related to UV filters like BP-1, reveal the formation of novel disinfection by-products during water treatment processes. These studies provide insights into the ecological and health risks associated with chlorophenyl derivatives, emphasizing the need for understanding their behavior in environmental contexts (Sun et al., 2019).

Advanced Materials and Sensing Applications

Research into the synthesis and application of chalcone derivatives, including those with chlorophenyl groups, has been expanded to the development of materials with specific optical properties. These materials find applications in sensors, organic electronics, and as probes for biological systems, illustrating the versatility of chlorophenyl derivatives in creating functional materials (Fang et al., 2019).